Cas no 109164-38-7 (4-((3-Carbamoyl-4,5-dimethylthiophen-2-yl)amino)-4-oxobutanoic acid)

• Product Name: 4-((3-Carbamoyl-4,5-dimethylthiophen-2-yl)amino)-4-oxobutanoic acid
• CAS No: 109164-38-7
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 218335
• PubChem ID: 675679
• Update Time: 2025-04-19

4-((3-Carbamoyl-4,5-dimethylthiophen-2-yl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((3-Carbamoyl-4,5-dimethylthiophen-2-yl)amino)-4-oxobutanoic acid
• 4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)amino]-4-oxobutanoic acid
• Butanoic acid,4-[[3-(aminocarbonyl)-4,5-dimethyl-2-thienyl]amino]-4-oxo-
• N-(3-CARBAMOYL-4,5-DIMETHYL-THIOPHEN-2-YL)-SUCCINAMIC ACID
• AC1LDUWZ
• ACMC-20enef
• Oprea1_405182
• ST054639
• TIMTEC-BB SBB007450
• AKOS000491474
• BAS 00803339
• 3-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]propanoic acid
• SR-01000312857-1
• N-(3-CARBAMOYL-4,5-DIMETHYL-THIOPHEN-2-YL)-SUCCINAMICACID
• N-(3-carbamoyl-4,5-dimethyl-thiophen-2-yl)-succinamic acid, AldrichCPR
• 4-(3-carbamoyl-4,5-dimethylthiophen-2-ylamino)-4-oxobutanoic acid
• 109164-38-7
• DTXSID40350213
• Oprea1_727063
• SR-01000312857
• N-(3-Carbamoyl-4,5-dimethyl-thiophen-2-yl)succinamic acid

• MDL： MFCD01172448
• Inchi： 1S/C11H14N2O4S/c1-5-6(2)18-11(9(5)10(12)17)13-7(14)3-4-8(15)16/h3-4H2,1-2H3,(H2,12,17)(H,13,14)(H,15,16)
• InChI Key： HAANHXDCIYFTLE-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(N)=O)=C1NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 270.06700
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 137.73000
• LogP: 2.04040

4-((3-Carbamoyl-4,5-dimethylthiophen-2-yl)amino)-4-oxobutanoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Safety Term：Hazard Codes Xi
• HazardClass：IRRITANT